2-Bromo-4'-methoxyacetophenone
2-Bromo-4'-methoxyacetophenone
PTP inhibitor II is a cell-permeable protein tyrosine phosphatase (PTP) inhibitor that covalently binds the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1(ΔSH2)). PTP inhibitor II binds with lower affinity than PTP Inhibitor I with Ki values of 128 and 43 μM, respectively. SHP-1 has known roles in regulating insulin signaling as well as myeloid and lymphoid cell differentiation, making inhibitors of these phosphatases of interest in diabetes, cancer, allergy, and inflammation research.
Brand Name:
Vulcanchem
CAS No.:
2632-13-5
VCID:
VC21174135
InChI:
InChI=1S/C9H9BrO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3
SMILES:
COC1=CC=C(C=C1)C(=O)CBr
Molecular Formula:
C9H9BrO2
Molecular Weight:
229.07 g/mol
2-Bromo-4'-methoxyacetophenone
CAS No.: 2632-13-5
Cat. No.: VC21174135
Molecular Formula: C9H9BrO2
Molecular Weight: 229.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PTP inhibitor II is a cell-permeable protein tyrosine phosphatase (PTP) inhibitor that covalently binds the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1(ΔSH2)). PTP inhibitor II binds with lower affinity than PTP Inhibitor I with Ki values of 128 and 43 μM, respectively. SHP-1 has known roles in regulating insulin signaling as well as myeloid and lymphoid cell differentiation, making inhibitors of these phosphatases of interest in diabetes, cancer, allergy, and inflammation research. |
|---|---|
| CAS No. | 2632-13-5 |
| Molecular Formula | C9H9BrO2 |
| Molecular Weight | 229.07 g/mol |
| IUPAC Name | 2-bromo-1-(4-methoxyphenyl)ethanone |
| Standard InChI | InChI=1S/C9H9BrO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3 |
| Standard InChI Key | XQJAHBHCLXUGEP-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C(=O)CBr |
| Canonical SMILES | COC1=CC=C(C=C1)C(=O)CBr |
| Appearance | Assay:≥98%A crystalline solid |
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